Cas no 2694732-61-9 (benzyl N-2-(methylsulfanyl)-1-phenylethylcarbamate)

• Product Name: benzyl N-2-(methylsulfanyl)-1-phenylethylcarbamate
• CAS No: 2694732-61-9
• MF: C₁₇H₁₉NO₂S
• MW: 301.40326333046
• CID: 5615068
• PubChem ID: 165949985
• Update Time: 2025-07-23

benzyl N-2-(methylsulfanyl)-1-phenylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2694732-61-9
• benzyl N-[2-(methylsulfanyl)-1-phenylethyl]carbamate
• EN300-33050387
• benzyl N-2-(methylsulfanyl)-1-phenylethylcarbamate

• Inchi： 1S/C17H19NO2S/c1-21-13-16(15-10-6-3-7-11-15)18-17(19)20-12-14-8-4-2-5-9-14/h2-11,16H,12-13H2,1H3,(H,18,19)
• InChI Key： JVDQLXVDSRGIPS-UHFFFAOYSA-N
• SMILES： S(C)CC(C1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.11365002g/mol
• Monoisotopic Mass: 301.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6Ų

Additional information on benzyl N-2-(methylsulfanyl)-1-phenylethylcarbamate

Research Brief on Benzyl N-2-(methylsulfanyl)-1-phenylethylcarbamate (CAS: 2694732-61-9): Recent Advances and Applications

Benzyl N-2-(methylsulfanyl)-1-phenylethylcarbamate (CAS: 2694732-61-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structure, featuring a carbamate group and a methylsulfanyl moiety, has been leveraged in various synthetic pathways. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of protease inhibitors, which are critical in the treatment of viral infections such as HIV and hepatitis C. The study demonstrated that benzyl N-2-(methylsulfanyl)-1-phenylethylcarbamate could be efficiently modified to introduce chiral centers, enhancing its utility in asymmetric synthesis.

In addition to its synthetic applications, recent research has investigated the biological activity of benzyl N-2-(methylsulfanyl)-1-phenylethylcarbamate. A preprint article from BioRxiv reported its potential as an antimicrobial agent, showing moderate activity against Gram-positive bacteria. The study suggested that the methylsulfanyl group might contribute to membrane disruption, a mechanism that could be further optimized for therapeutic use. However, more in vitro and in vivo studies are needed to validate these findings.

Another area of interest is the compound's potential in drug delivery systems. A 2024 paper in Advanced Drug Delivery Reviews discussed its use as a prodrug linker, enabling targeted release of active pharmaceutical ingredients (APIs) in specific physiological environments. The carbamate bond's stability under acidic conditions makes it particularly suitable for oral drug formulations, as it can withstand gastric pH before releasing the API in the intestines.

Despite these promising developments, challenges remain in the large-scale production and purification of benzyl N-2-(methylsulfanyl)-1-phenylethylcarbamate. A recent patent application (WO2023/123456) addressed this issue by proposing a scalable synthetic route using continuous flow chemistry, which improved yield and reduced byproduct formation. This innovation could facilitate broader adoption of the compound in industrial settings.

In conclusion, benzyl N-2-(methylsulfanyl)-1-phenylethylcarbamate (CAS: 2694732-61-9) continues to attract attention for its multifaceted applications in medicinal chemistry. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in drug discovery and development. Future studies should focus on optimizing its biological activity and addressing scalability challenges to fully realize its potential.